1-Allyl-3-(4,6-difluorobenzo[d]thiazol-2-yl)urea

• IUPAC Name: 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-prop-2-enylurea
• InChI: InChI=1S/C11H9F2N3OS/c1-2-3-14-10(17)16-11-15-9-7(13)4-6(12)5-8(9)18-11/h2,4-5H,1,3H2,(H2,14,15,16,17)
• InChI Key: CHJBOFVHKYMNEB-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)NC1=NC2=C(C=C(C=C2S1)F)F
• Molecular Formula: C11H9F2N3OS
• Molecular Weight: 269.27 g/mol

Description

The compound “1-Allyl-3-(4,6-difluorobenzo[d]thiazol-2-yl)urea” is a derivative of benzothiazole. Benzothiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including “1-Allyl-3-(4,6-difluorobenzo[d]thiazol-2-yl)urea”, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of “1-Allyl-3-(4,6-difluorobenzo[d]thiazol-2-yl)urea” can be represented by the InChI code: 1S/C10H8F2N2S.BrH/c1-2-3-14-9-7 (12)4-6 (11)5-8 (9)15-10 (14)13;/h2,4-5,13H,1,3H2;1H.

Scientific Research Applications

Anti-Tubercular Applications

Recent studies have highlighted the potential of benzothiazole derivatives in combating tuberculosis. These compounds, including variations like 1-Allyl-3-(4,6-difluorobenzo[d]thiazol-2-yl)urea, have shown promising in vitro and in vivo activity against Mycobacterium tuberculosis. .

Neuroprotective Agents in Parkinson’s Disease

Derivatives of benzothiazole, structurally related to the compound , have been synthesized as potential anti-Parkinsonian agents. These compounds have shown effectiveness in alleviating symptoms like haloperidol-induced catalepsy in mice models. .

Agricultural Applications

In agriculture, benzothiazole derivatives have been found to stimulate the growth of wheat seedlings and Arabidopsis thaliana, increasing the biomass of treated plants. .

Material Science Applications

While specific applications in material science for this compound are not directly cited, benzothiazole derivatives are generally known for their utility in the synthesis of materials with desirable properties. .

Biochemical Research

In the field of biochemistry, the compound’s derivatives are used to understand biochemical pathways and interactions. .

Mechanism of Action

Target of Action

The primary target of 1-Allyl-3-(4,6-difluorobenzo[d]thiazol-2-yl)urea is DprE1 , a key enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . This enzyme plays a crucial role in the survival and virulence of the bacteria, making it an attractive target for anti-tubercular compounds .

Mode of Action

The compound interacts with its target, DprE1, by binding to its active site . This interaction inhibits the function of DprE1, thereby disrupting the synthesis of the bacterial cell wall . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

By inhibiting DprE1, 1-Allyl-3-(4,6-difluorobenzo[d]thiazol-2-yl)urea disrupts the arabinogalactan biosynthesis pathway, a critical component of the mycobacterial cell wall . This disruption affects the integrity of the cell wall, leading to the death of the bacteria .

Result of Action

The inhibition of DprE1 and the subsequent disruption of the arabinogalactan biosynthesis pathway lead to the death of Mycobacterium tuberculosis . This results in potent anti-tubercular activity, as evidenced by the compound’s inhibitory concentrations compared with standard reference drugs .